2-(1-(2,3-dimethylphenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-N-(4-nitrophenyl)acetamide

• IUPAC Name: 2-[1-(2,3-dimethylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]-N-(4-nitrophenyl)acetamide
• InChI: InChI=1S/C21H18N6O4/c1-13-4-3-5-18(14(13)2)26-20-17(10-23-26)21(29)25(12-22-20)11-19(28)24-15-6-8-16(9-7-15)27(30)31/h3-10,12H,11H2,1-2H3,(H,24,28)
• InChI Key: QHKBMKKYWIFERB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2C3=C(C=N2)C(=O)N(C=N3)CC(=O)NC4=CC=C(C=C4)[N+](=O)[O-])C
• Molecular Formula: C21H18N6O4
• Molecular Weight: 418.4 g/mol

Description

The compound is a complex organic molecule that contains several functional groups and rings. It has a pyrazolo[3,4-d]pyrimidin-5(4H)-yl core, which is a type of fused heterocyclic system that is often found in biologically active compounds. Attached to this core are a 2,3-dimethylphenyl group, a 4-nitrophenyl group, and an acetamide group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. The pyrazolo[3,4-d]pyrimidin-5(4H)-yl core could potentially be synthesized from 5-acetyl-4-aminopyrimidines. The 2,3-dimethylphenyl and 4-nitrophenyl groups could be introduced through electrophilic aromatic substitution reactions, and the acetamide group could be added through a nucleophilic acyl substitution reaction.

Scientific Research Applications

Cascade Reactions: Computational studies have explored the pyridine-boryl radical-mediated cascade synthesis of indolizines. Understanding the reaction mechanism and intermediates can guide the design of efficient synthetic routes.

Precursor for Fused Pyrimidine Hybrids: Ethyl 3-aminothieno[2,3-b]pyridine-2-carboxylate, a related compound, serves as a versatile precursor for fused pyrimidine hybrids. Researchers investigate its reactivity and applications in one-pot multicomponent reactions.